Cas no 88584-66-1 (Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester)

88584-66-1 structure
Product name:Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester
Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester
- dimethyl 2,4-dibutyl-3-(dimethylamino)pentanedioate
- DTXSID80516876
- 88584-66-1
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- Inchi: InChI=1S/C17H33NO4/c1-7-9-11-13(16(19)21-5)15(18(3)4)14(12-10-8-2)17(20)22-6/h13-15H,7-12H2,1-6H3
- InChI Key: QZOCDPCNDIZBFW-UHFFFAOYSA-N
- SMILES: CCCCC(C(C(CCCC)C(=O)OC)N(C)C)C(=O)OC
Computed Properties
- Exact Mass: 315.24095853g/mol
- Monoisotopic Mass: 315.24095853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: 4
Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester Related Literature
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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